Cas no 1266238-34-9 ((6-Chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)methanone)

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)methanone structure
1266238-34-9 structure
Product Name:(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)methanone
CAS No:1266238-34-9
MF:C15H10ClN5O
MW:311.725800991058
CID:2119632
Update Time:2023-08-04

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (6-chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)methanone
    • UTKYDOINMHCLGB-UHFFFAOYSA-N
    • Methanone, (6-chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)-
    • (6-Chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)methanone
    • Inchi: 1S/C15H10ClN5O/c1-20-11-3-2-9(6-10(11)7-18-20)15(22)12-8-17-14-5-4-13(16)19-21(12)14/h2-8H,1H3
    • InChI Key: UTKYDOINMHCLGB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NC=C(C(C3C=CC4=C(C=NN4C)C=3)=O)N2N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Topological Polar Surface Area: 65.099
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